![molecular formula C5H10O B2736727 [(1R,2S)-rel-2-methylcyclopropyl]methanol CAS No. 21003-35-0](/img/structure/B2736727.png)
[(1R,2S)-rel-2-methylcyclopropyl]methanol
Overview
Description
“[(1R,2S)-rel-2-methylcyclopropyl]methanol” is a chemical compound with the molecular formula C5H10O . It has a molecular weight of 86.134 . This product is intended for research use only.
Molecular Structure Analysis
The molecular structure of “[(1R,2S)-rel-2-methylcyclopropyl]methanol” consists of a cyclopropyl group (a three-membered carbon ring) with a methyl group (CH3) and a methanol group (CH2OH) attached .Physical And Chemical Properties Analysis
“[(1R,2S)-rel-2-methylcyclopropyl]methanol” is a liquid at room temperature . It has a molecular weight of 86.134 .Scientific Research Applications
Synthesis of Novel Pyrethroids
This compound can be used in the synthesis of novel pyrethroids, which are synthetic compounds similar to natural pyrethrins produced by chrysanthemum flowers. These compounds are commonly used in insecticides .
Investigation of Stereostructure-Activity Relationships
The compound can be used to investigate stereostructure-activity relationships. This involves studying how the spatial arrangement of atoms in a molecule affects its biological activity .
Gas-Phase Thermal Decomposition Studies
The compound can be used in studies of gas-phase thermal decomposition. This involves heating the compound in a controlled environment to study its breakdown and the products formed .
Structural Isomerization Studies
The compound can undergo structural isomerization, a process where the compound rearranges its structure to form a different compound. This can be studied to understand more about the stability and reactivity of the compound .
Geometric Isomerization Studies
In addition to structural isomerization, the compound can also undergo geometric isomerization. This involves a change in the spatial arrangement of the atoms without breaking any chemical bonds .
Synthesis of Other Chiral Compounds
As a chiral compound, [(1R,2S)-rel-2-methylcyclopropyl]methanol can be used in the synthesis of other chiral compounds. Chiral compounds are molecules that cannot be superimposed on their mirror images and are important in many areas of science, including pharmaceuticals, agrochemicals, and materials science .
Safety And Hazards
properties
IUPAC Name |
[(1R,2S)-2-methylcyclopropyl]methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O/c1-4-2-5(4)3-6/h4-6H,2-3H2,1H3/t4-,5-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHEINYPABNPRPM-WHFBIAKZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC1CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C[C@H]1CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
86.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(1R,2S)-rel-2-methylcyclopropyl]methanol | |
CAS RN |
21003-35-0 |
Source
|
| Record name | rac-[(1R,2S)-2-methylcyclopropyl]methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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